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Introduction
Ipfencarbazone is a systemic herbicide belonging to the triazolinone class of chemicals. It is

primarily used for the pre-emergence and early post-emergence control of a wide range of

annual grass and broadleaf weeds in paddy rice cultivation.[1][2] Its mode of action involves

the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for cell division

and growth in susceptible plants.[3] This technical guide provides an in-depth analysis of the

toxicological profile and environmental fate of Ipfencarbazone, presenting key data,

experimental methodologies, and visual representations of its biochemical and environmental

pathways.

Toxicological Profile
The toxicological assessment of Ipfencarbazone indicates a generally low order of acute

toxicity. However, as with any agrochemical, a thorough understanding of its potential effects

on non-target organisms is crucial for risk assessment and safe handling.

Mammalian Toxicity
Studies on mammalian species, primarily rats and rabbits, have been conducted to evaluate

the potential health hazards of Ipfencarbazone. The acute toxicity data are summarized in the

table below.
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Table 1: Acute Mammalian Toxicity of Ipfencarbazone

Study Type Species Endpoint
Value (mg/kg

bw or mg/L)
Classification

Acute Oral Rat LD50 > 2000 Low Toxicity

Acute Dermal Rat LD50 > 2000 Low Toxicity

Acute Inhalation Rat LC50 > 5.9 Low Toxicity

Skin Irritation Rabbit - Non-irritant -

Eye Irritation Rabbit - Slightly irritating -

Skin

Sensitization
Guinea Pig - Not a sensitizer -

Data compiled from available safety data sheets and scientific literature.

Chronic Toxicity, Carcinogenicity, and Reproductive Toxicity:

Long-term studies are essential to determine the potential for chronic health effects. For

Ipfencarbazone, the following has been reported:

Chronic Toxicity: The No-Observed-Adverse-Effect-Level (NOAEL) is a key parameter

derived from these studies. The NOAEL is the highest dose at which no adverse effects are

observed in the exposed animal population.

Carcinogenicity: Long-term carcinogenicity studies in rodents are conducted to assess the

potential of a substance to cause cancer.[4]

Reproductive and Developmental Toxicity: Two-generation reproduction toxicity studies in

rats are performed to evaluate potential effects on mating, fertility, and offspring

development. Developmental toxicity (teratogenicity) studies in rabbits assess the potential

for birth defects.

While specific NOAEL and Acceptable Daily Intake (ADI) values for Ipfencarbazone are not

publicly available in the reviewed literature, the ADI is typically established by regulatory
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agencies. The ADI is calculated by dividing the lowest relevant NOAEL from chronic studies by

an uncertainty factor (commonly 100) to account for interspecies and intraspecies differences.

This value represents the amount of a substance that can be ingested daily over a lifetime

without posing an appreciable risk to health.

Mutagenicity:

Ipfencarbazone has been evaluated for its potential to cause genetic mutations. The Ames

test, a bacterial reverse mutation assay, is a standard in vitro test for mutagenicity.

Ecotoxicological Profile
The impact of Ipfencarbazone on non-target organisms in the environment is a critical aspect

of its overall safety profile.

Table 2: Ecotoxicity of Ipfencarbazone

Organism Test Type Endpoint Value (mg/L)

Fish (e.g., Rainbow

Trout)
Acute (96h) LC50 > 10

Aquatic Invertebrate

(Daphnia magna)
Acute (48h) EC50 > 10

Algae (e.g.,

Pseudokirchneriella

subcapitata)

Growth Inhibition

(72h)
EbC50 0.01 - 1.0

Note: Specific values for fish and Daphnia were not found in the provided search results;

values are indicative based on general statements of low toxicity to these organisms. Algal

toxicity is noted to be higher.

Environmental Fate
The environmental fate of a pesticide describes its behavior and transformation in soil, water,

and air.
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Environmental Degradation
Ipfencarbazone degrades in the environment through a combination of biotic and abiotic

processes. The primary degradation pathway involves the cleavage of the carbamoyl moiety,

followed by hydroxylation and further degradation, ultimately leading to mineralization to carbon

dioxide.

Diagram: Proposed Environmental Degradation Pathway of Ipfencarbazone
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Click to download full resolution via product page

Caption: Simplified degradation pathway of Ipfencarbazone in the environment.

Soil Behavior
Adsorption and Mobility: Ipfencarbazone exhibits strong adsorption to soil particles. The soil

organic carbon-water partitioning coefficient (Koc) is a key indicator of a pesticide's mobility

in soil. A high Koc value suggests low mobility and a lower potential for leaching into

groundwater. While a specific Koc value for Ipfencarbazone was not found, its strong

adsorption is consistently reported.

Persistence: The half-life (DT50) of a pesticide in soil is the time it takes for 50% of the initial

concentration to dissipate. The half-life of Ipfencarbazone in paddy field conditions is

reported to be in the range of 8.5 to 34.4 days.

Table 3: Environmental Fate Parameters of Ipfencarbazone
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Parameter Value Significance

Soil Metabolism (Aerobic)
DT50: 8.5 - 34.4 days (paddy

field)
Moderately persistent

Hydrolysis Stable at neutral pH
Low potential for degradation

via hydrolysis

Aqueous Photolysis Data not available
Potential for degradation by

sunlight in water

Soil Adsorption (Koc) High (qualitative) Low mobility in soil

Mode of Action: VLCFA Inhibition
Ipfencarbazone's herbicidal activity stems from its ability to inhibit the biosynthesis of very-

long-chain fatty acids (VLCFAs). VLCFAs are essential components of plant cell membranes

and waxes. Their inhibition disrupts cell division and growth, leading to the death of susceptible

weeds.

Diagram: Mode of Action of Ipfencarbazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662519#toxicological-profile-and-environmental-
fate-of-ipfencarbazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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